4-(3-{(Z)-[1-(4-chlorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile

• Molecular Formula: C24H19ClN4O2
• Molecular Weight: 430.9 g/mol
• IUPAC Name: 4-[3-[(Z)-[1-[(4-chlorophenyl)methyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzonitrile
• InChI: InChI=1S/C24H19ClN4O2/c1-15-11-19(16(2)29(15)21-9-5-17(13-26)6-10-21)12-22-23(30)28(24(31)27-22)14-18-3-7-20(25)8-4-18/h3-12H,14H2,1-2H3,(H,27,31)/b22-12-
• InChI Key: CGFNVIAVPOWBDM-UUYOSTAYSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)C#N)C)/C=C\3/C(=O)N(C(=O)N3)CC4=CC=C(C=C4)Cl
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)C#N)C)C=C3C(=O)N(C(=O)N3)CC4=CC=C(C=C4)Cl

Description

4-(3-{(Z)-[1-(4-chlorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile is a complex organic compound that features a combination of imidazolidine, pyrrole, and benzonitrile moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-{(Z)-[1-(4-chlorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile can be achieved through a multi-step process involving the following key steps:

Formation of the Imidazolidine Core: This step involves the reaction of 4-chlorobenzylamine with a suitable diketone to form the imidazolidine ring.

Pyrrole Formation: The pyrrole ring is synthesized through a cyclization reaction involving a suitable precursor such as a diketone or an α,β-unsaturated carbonyl compound.

Coupling Reaction: The final step involves the coupling of the imidazolidine and pyrrole moieties with benzonitrile under appropriate conditions, such as the use of a palladium catalyst in a Suzuki-Miyaura coupling reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

4-(3-{(Z)-[1-(4-chlorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzonitrile moiety using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzonitrile derivatives.

Scientific Research Applications

4-(3-{(Z)-[1-(4-chlorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile has several scientific research applications:

Medicinal Chemistry: Potential use as a lead compound for the development of new pharmaceuticals targeting specific enzymes or receptors.

Materials Science: Use in the synthesis of advanced materials with unique electronic or optical properties.

Biological Research: Study of its interactions with biological macromolecules such as proteins and nucleic acids.

Mechanism of Action

The mechanism of action of 4-(3-{(Z)-[1-(4-chlorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

1-(4-Chlorobenzhydryl)piperazine: Shares the 4-chlorobenzyl moiety but differs in the core structure.

2-[(3S)-1-(4-Chlorobenzyl)-3-pyrrolidinyl]-5-methyl-1H-benzimidazole: Contains a similar pyrrole and benzonitrile structure but with different substituents.

Uniqueness

4-(3-{(Z)-[1-(4-chlorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile is unique due to its combination of imidazolidine, pyrrole, and benzonitrile moieties, which confer distinct chemical and biological properties.